Cas no 7306-79-8 (2,4-Bis(benzyloxy)pyrimidine)

• Product Name: 2,4-Bis(benzyloxy)pyrimidine
• CAS No: 7306-79-8
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• MDL: MFCD06798236
• CID: 85875
• PubChem ID: 10447380
• Update Time: 2025-05-20

2,4-Bis(benzyloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(benzyloxy)pyrimidine
• 2,4-Dibenzyloxypyrimidine
• 2,4-bis(phenylmethoxy)pyrimidine
• BS-2099
• SB58045
• 7306-79-8
• FT-0752832
• 2,4-bis-(Benzyloxy)pyrimidine
• AKOS015991264
• SCHEMBL4271456
• A866157
• MFCD06798236
• DTXSID40440123
• E78146
• DB-074655

• MDL： MFCD06798236
• Inchi： 1S/C18H16N2O2/c1-3-7-15(8-4-1)13-21-17-11-12-19-18(20-17)22-14-16-9-5-2-6-10-16/h1-12H,13-14H2
• InChI Key： UYMTZUCWZADKHO-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(N=1)OCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 292.12100
• Monoisotopic Mass: 292.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.192
• Boiling Point: 479.541°C at 760 mmHg
• Flash Point: 171.022°C
• Refractive Index: 1.608
• PSA: 44.24000
• LogP: 3.63460
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2,4-Bis(benzyloxy)pyrimidine

2,4-Bis(benzyloxy)pyrimidine: A Comprehensive Overview

The compound with CAS No 7306-79-8, commonly referred to as 2,4-Bis(benzyloxy)pyrimidine, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, applications, and latest research findings related to this compound.

2,4-Bis(benzyloxy)pyrimidine is a derivative of pyrimidine, a heterocyclic aromatic compound with a six-membered ring containing two nitrogen atoms at positions 1 and 3. The molecule is characterized by the presence of two benzyloxy groups attached to the pyrimidine ring at positions 2 and 4. These substituents significantly influence the compound's electronic properties, making it a valuable material for advanced applications.

The synthesis of 2,4-Bis(benzyloxy)pyrimidine typically involves multi-step reactions, often starting from readily available starting materials such as pyrimidine or its derivatives. One common approach is the nucleophilic substitution reaction, where the hydroxyl groups on the pyrimidine ring are replaced by benzyloxy groups through appropriate coupling agents or catalysts. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and enhancing yield.

One of the most promising applications of 2,4-Bis(benzyloxy)pyrimidine lies in its use as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. The compound's ability to form stable π-conjugated systems makes it an ideal candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that incorporating benzyloxy groups into pyrimidine frameworks can significantly improve charge transport properties and device efficiency.

In addition to its electronic applications, 2,4-Bis(benzyloxy)pyrimidine has shown potential in the field of drug discovery. The pyrimidine scaffold is well-known for its role in various bioactive molecules, including antiviral and anticancer agents. The introduction of benzyloxy substituents can modulate the molecule's pharmacokinetic properties, making it a valuable lead compound for further optimization in medicinal chemistry.

Recent studies have explored the use of 2,4-Bis(benzyloxy)pyrimidine in polymer chemistry. By incorporating this compound into polymer backbones, researchers have developed materials with enhanced mechanical strength and thermal stability. These polymers are being investigated for use in high-performance composites and advanced coatings.

From an environmental perspective, the synthesis and application of 2,4-Bis(benzyloxy)pyrimidine are considered eco-friendly due to the absence of hazardous byproducts in most synthetic routes. This aligns with the growing demand for sustainable chemical processes in modern industries.

In conclusion, 2,4-Bis(benzyloxy)pyrimidine (CAS No 7306-79-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and tunable properties make it a valuable asset for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.